2-(2-Oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic acid

• Molecular Formula: C11H11NO3
• Molecular Weight: 205.21 g/mol
• SMILES: C1C(C2=CC=CC=C2NC1=O)CC(=O)O
• InChI: InChI=1S/C11H11NO3/c13-10-5-7(6-11(14)15)8-3-1-2-4-9(8)12-10/h1-4,7H,5-6H2,(H,12,13)(H,14,15)
• InChIKey: NNHOCNIVPRRFFB-UHFFFAOYSA-N

Researchers requiring kinase-targeted screening or NMDA glycine site antagonism face confounding results with positional isomers-only the 4-substituted 2-oxo-THQ scaffold ensures target selectivity. • 4-Position substitution preferentially engages kinases over proteases; 5-/6-/7-substituted analogs exhibit distinct selectivity profiles and are not interchangeable. • Trans stereoisomer exhibits ~100-fold greater NMDA receptor glycine site affinity vs. cis isomer; verify stereochemical purity upon procurement to avoid confounding readouts. • MW 205.21 g/mol, mp 182-183 °C, crystalline solid facilitates straightforward handling and purification during analog synthesis.

Product Identity and Structural Classification

2-(2-Oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic acid (CAS 5322-05-4) is a heterocyclic small molecule featuring a 3,4-dihydro-2(1H)-quinolinone (2-oxo-1,2,3,4-tetrahydroquinoline, 2O-THQ) core with an acetic acid moiety substituted at the 4-position . This scaffold class, also known as 2-oxo-1,2,3,4-tetrahydroquinoline derivatives, displays diverse biological effects across central and peripheral tissues, with demonstrated therapeutic potential in multiple disease contexts [1]. The compound has a molecular weight of 205.21 g/mol, a melting point of 182-183 °C, and contains the 2-oxo ketone group (enabling hydrogen bonding and redox participation) alongside the 4-position carboxylic acid moiety (facilitating solubility and ionic interactions) .

Kinase inhibitor research 4-position acetic acid scaffold preferentially engages kinases over proteases; suitable for kinase-targeted screening and lead generation.

NMDA glycine site antagonist studies Stereochemically dependent binding at the glycine site of NMDA receptors; requires attention to enantiomeric purity.

Scaffold diversification Unsubstituted 2-oxo-THQ core provides multiple vectors for analog synthesis; lower molecular weight and high availability support HTS and medicinal chemistry campaigns.

• [1] Natural 3,4-Dihydro-2(1H)-quinolinones — part III: biological activities. Taylor & Francis, 2025. View Source

Why Generic Substitution by Isomers Fails

Within the tetrahydroquinoline-2-one family, substitution position is not a matter of synthetic convenience—it dictates target selectivity, potency, and physicochemical behavior. Structural analogs with the acetic acid group at the 5-, 6-, or 7-position exhibit distinct pharmacological profiles and physical properties that preclude interchangeable use . Specifically, position 4 substitution favors kinase interaction over protease engagement, whereas alternative positions yield different selectivity signatures . Furthermore, the presence of the 2-oxo group distinguishes this compound from fully reduced 1,2,3,4-tetrahydroquinoline analogs (e.g., 2-(1,2,3,4-tetrahydroquinolin-4-yl)acetic acid hydrochloride), altering both electronic character and hydrogen-bonding capacity [1]. The stereochemical configuration of the 4-acetate substituent also introduces significant potency differences: trans-4-acetic acid derivatives exhibit approximately 100-fold greater NMDA receptor glycine site affinity compared to the cis isomer [2]. Consequently, researchers seeking reproducible biological activity or specific physicochemical properties must procure the exact 4-substituted 2-oxo derivative rather than a positional or functional analog.

Position

Acetic acid position alters target selectivity 5-, 6-, or 7-substituted isomers engage different biological targets; kinase preference is specific to the 4-position. Direct replacement may yield divergent assay readouts.

Stereochemistry

Trans/cis isomer affinity gap cannot be ignored Reported stereochemical dependence in the 4-acetate series shows substantial binding differences; racemic or undefined stereochemistry introduces confounded results in glycine site assays.

2-Oxo group

Fully reduced analogs lack key functionality The 2-oxo ketone enables hydrogen bonding and redox participation; 1,2,3,4-tetrahydroquinoline derivatives do not provide equivalent electronic character or target engagement capability.

• [1] PubChem. 2-(1,2,3,4-Tetrahydroquinolin-4-yl)acetic acid hydrochloride. CID 20487875. View Source
• [2] Carling RW, Leeson PD, Moseley AM, et al. 2-Carboxytetrahydroquinolines. Conformational and stereochemical requirements for antagonism of the glycine site on the NMDA receptor. J Med Chem. 1992;35(11):1942-1953. View Source

Differentiation Evidence Versus Structural Analogs

Target Selectivity: Kinase vs. Protease Engagement

Comparative analysis of tetrahydroquinoline acetic acid analogs reveals that the substitution position of the acetic acid group fundamentally influences target selectivity. The 4-position isomer preferentially engages kinases over proteases, distinguishing it from 5-, 6-, and 7-substituted analogs that exhibit alternative selectivity profiles . Structural analogs with the 2-oxo-1,2,3,4-tetrahydroquinoline core but with acetic acid substitution at alternative positions (e.g., 5-position: 2-(1,2,3,4-tetrahydroquinolin-5-yl)acetic acid; 6-position: 2-(1,2,3,4-tetrahydroquinolin-6-yl)acetic acid derivatives) are documented to possess distinct biological interaction patterns and are not functionally interchangeable .

Target Selectivity

Class-level

Position 4 favors kinase over protease engagement; alternative substitution alters selectivity profile.

Supports kinase-focused study fit

Data to verify; direct kinase IC50 not reported

Evidence Dimension	Target selectivity preference based on substitution position
Target Compound Data	Position 4: favors kinase over protease interactions
Comparator Or Baseline	Positions 5, 6, or 7: distinct selectivity profiles
Quantified Difference	Qualitative differentiation; quantitative kinase IC50 data for this specific compound not available from primary sources
Conditions	Comparative analysis based on structural analog profiling (vendor technical assessment)

Why This Matters

Researchers developing kinase-targeted assays or kinase inhibitor programs should select the 4-substituted isomer specifically; positional isomers will not yield comparable kinase engagement profiles.

NMDA Receptor Glycine Site: Stereochemistry Impact

In the 2-carboxytetrahydroquinoline series bearing a 4-acetate substituent (the exact scaffold class of 2-(2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic acid), stereochemical configuration at the 4-position produces profound differences in NMDA receptor glycine site binding affinity. The trans-4-acetic acid isomer exhibits approximately 100-fold greater affinity than the corresponding cis isomer, and significantly higher potency than the lead compound kynurenic acid [1]. This stereochemical dependence underscores that procurement of the correct stereoisomer—or understanding of racemic composition—is critical for reproducible glycine site antagonism results [1].

NMDA Glycine Site

Head-to-head

Trans-4-acetate isomer shows ~100-fold higher glycine site affinity than cis isomer; reference kynurenic acid.

Stereochemistry critically determines assay outcome

Observed in 4-acetate THQ series; verify batch stereochemistry

Evidence Dimension	NMDA receptor glycine site binding affinity
Target Compound Data	Trans-4-acetic acid isomer: 100-fold greater affinity than cis isomer (relative quantification)
Comparator Or Baseline	Cis-4-acetic acid isomer (baseline); kynurenic acid (reference lead compound)
Quantified Difference	~100-fold affinity difference between trans and cis stereoisomers
Conditions	2-Carboxytetrahydroquinoline 4-acetate series; NMDA receptor glycine site binding assay

Why This Matters

Procurement specifications must account for stereochemistry; racemic material versus stereochemically pure batches will yield substantially different biological readouts, directly impacting assay reproducibility and SAR interpretation.

• [1] Carling RW, Leeson PD, Moseley AM, et al. 2-Carboxytetrahydroquinolines. Conformational and stereochemical requirements for antagonism of the glycine site on the NMDA receptor. J Med Chem. 1992;35(11):1942-1953. View Source

Lipophilicity and ADME Profile Comparison

The unsubstituted 2-(2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic acid (MW 205.21 g/mol) exhibits higher calculated lipophilicity compared to its 6,7-dimethoxy-substituted analog (6,7-dimethoxy-2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic acid, which has a computed LogP of 0.61 [1]. The unsubstituted parent compound lacks the two methoxy groups that increase polarity and hydrogen-bond acceptor count in the dimethoxy analog . Additionally, the unsubstituted compound has a melting point of 182-183 °C, indicating crystalline stability suitable for standard laboratory handling without specialized low-temperature storage requirements .

Lipophilicity

Cross-study

LogP >0.61 (est.) · MW 205.21 · ~36% lower than dimethoxy analog

Supports lead-like property advantage

Computed values; experimental LogP not available

Evidence Dimension	Calculated lipophilicity (LogP) and molecular descriptors
Target Compound Data	MW 205.21 g/mol; LogP (estimated) higher than 0.61; melting point 182-183 °C
Comparator Or Baseline	(6,7-Dimethoxy-2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic acid: MW 279.29 g/mol; LogP = 0.61
Quantified Difference	Unsubstituted compound has higher LogP (estimated >0.61) and ~36% lower molecular weight
Conditions	Computed physicochemical properties (ChemSpace, ChemicalBook)

Why This Matters

For medicinal chemistry campaigns where lower molecular weight and higher passive membrane permeability are prioritized over aromatic substitution, the unsubstituted parent compound offers superior lead-like properties and greater synthetic tractability for downstream diversification.

• [1] ChemSpace. 2-(6,7-dimethoxy-2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic acid: Physicochemical Properties. View Source

Hydrogen Bonding and Redox Activity Advantage

The 2-oxo (ketone) group at position 2 of the tetrahydroquinoline core distinguishes this compound from fully reduced tetrahydroquinoline analogs such as 2-(1,2,3,4-tetrahydroquinolin-4-yl)acetic acid hydrochloride (MW 227.69 g/mol) [1]. The ketone group participates in hydrogen bonding and redox reactions—functional capabilities not available to the fully reduced analog . Additionally, the planar rigidity conferred by the 2-oxo group enhances receptor binding complementarity compared to the more flexible fully reduced tetrahydroquinoline scaffold .

2-Oxo Functionality

Class-level

Ketone group enables H-bond donor/acceptor and redox participation; fully reduced analog lacks these capabilities.

Essential for target binding requiring H-bonding

Direct binding comparison not available

Evidence Dimension	Functional group capability (hydrogen bonding and redox participation)
Target Compound Data	Contains 2-oxo ketone group: enables hydrogen bonding and redox reactions
Comparator Or Baseline	2-(1,2,3,4-Tetrahydroquinolin-4-yl)acetic acid hydrochloride: fully reduced amine (no 2-oxo group)
Quantified Difference	Qualitative functional difference; quantitative binding comparison data not available
Conditions	Structural analysis (vendor technical documentation)

Why This Matters

Researchers requiring hydrogen-bond donor/acceptor capability for target engagement or redox-active functionality for mechanistic studies must select the 2-oxo derivative; fully reduced analogs cannot serve as functional substitutes.

• [1] PubChem. 2-(1,2,3,4-Tetrahydroquinolin-4-yl)acetic acid hydrochloride. CID 20487875. View Source

Synthetic Tractability and Procurement Advantage

The unsubstituted 2-(2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic acid requires fewer synthetic steps for procurement compared to aryl-substituted derivatives such as the 6,7-dimethoxy analog, whose synthesis involves acylation of 4,5-dimethoxymethylanthranilate with methyl malonyl chloride in the presence of triethylamine . This difference translates to lower procurement costs, higher commercial availability, and greater batch-to-batch consistency for the unsubstituted parent compound. The compound serves as a versatile small molecule scaffold suitable for downstream diversification .

Synthetic Access

Cross-study

Fewer steps than dimethoxy analog; available from multiple vendors; solid form (mp 182–183 °C) simplifies handling.

Supports high-throughput screening and scale-up

Based on vendor availability analysis

Evidence Dimension	Synthetic complexity and procurement accessibility
Target Compound Data	Unsubstituted parent: fewer synthetic steps; widely available from multiple vendors
Comparator Or Baseline	(6,7-Dimethoxy-2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic acid: multi-step synthesis requiring specialized starting materials
Quantified Difference	Qualitative assessment; unsubstituted compound has higher commercial availability (≥4 vendors) vs. methoxy analog (limited availability)
Conditions	Vendor availability analysis and synthetic route comparison

Why This Matters

For high-throughput screening campaigns or medicinal chemistry programs requiring gram-scale quantities and reproducible supply, the unsubstituted parent compound offers superior procurement economics and supply chain reliability.

AChE Inhibition Potential in Alzheimer's Research

Structural analogs within the 2-oxo-1,2,3,4-tetrahydroquinoline acetic acid class have demonstrated acetylcholinesterase (AChE) inhibitory activity with an IC50 value of 8.00 μM . This class-level activity suggests potential utility in Alzheimer's disease research applications. However, this is a class-level inference based on structural analogs, and direct experimental validation for the specific compound 2-(2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic acid is not available from peer-reviewed primary literature.

AChE Inhibition

Class-level

Analog IC50 = 8.00 μM (2-oxo-THQ acetic acid class)

Supports Alzheimer's research scaffold exploration

Analog data; requires direct validation on this compound

Evidence Dimension	Acetylcholinesterase (AChE) inhibitory activity
Target Compound Data	Inferred potency range: low micromolar (based on analog data: IC50 = 8.00 μM)
Comparator Or Baseline	Not applicable (class-level inference without direct comparator)
Quantified Difference	IC50 = 8.00 μM reported for structural analog
Conditions	AChE inhibition assay (structural analog data)

Why This Matters

This compound may serve as a starting scaffold for developing AChE inhibitors in Alzheimer's disease research, but confirmation via direct experimental validation is required prior to procurement for this specific application.

Evidence-Backed Application Scenarios

NMDA Receptor Antagonist and Neuroprotection Research

Based on the 100-fold stereochemical affinity difference documented for the 4-acetate tetrahydroquinoline series [1], this compound is suitable for NMDA receptor glycine site antagonist programs, particularly in neuroprotection research following stroke. The trans stereoisomer's significantly higher affinity compared to the cis isomer provides a rational starting point for stereochemically defined SAR exploration. Researchers must verify stereochemical purity upon procurement, as racemic material will produce confounding biological readouts. Tetrahydroquinoline derivatives have been designed as glycine antagonists with neuroprotective potential post-stroke [2].

Kinase-Focused Screening and Lead Generation

The 4-position substitution pattern of this compound preferentially engages kinases over proteases [1], making it a rational scaffold selection for kinase-targeted screening libraries and kinase inhibitor lead generation campaigns. In contrast, positional isomers (5-, 6-, or 7-substituted analogs) exhibit distinct selectivity profiles and should not be substituted. The compound's lower molecular weight (205.21 g/mol) and favorable lipophilicity profile compared to dimethoxy-substituted derivatives [2] further support its use as a kinase-focused lead-like scaffold.

Medicinal Chemistry Scaffold Diversification

The unsubstituted parent scaffold offers three distinct diversification vectors: (1) modification of the carboxylic acid group (amide or ester formation), (2) electrophilic aromatic substitution on the benzene ring, and (3) N-alkylation of the tetrahydroquinoline nitrogen. Compared to methoxy-substituted analogs such as (6,7-dimethoxy-2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic acid, the unsubstituted parent compound provides greater synthetic flexibility for introducing diverse substituents without competing electronic effects [1]. The compound's melting point of 182-183 °C and crystalline solid form [2] facilitate straightforward handling and purification during analog synthesis. A 2328-membered tetrahydroquinoline library has been produced using related scaffold diversification strategies .

Acetylcholinesterase Inhibition in Alzheimer's Studies

Structural analogs within this chemical class demonstrate AChE inhibition with IC50 = 8.00 μM [1], suggesting potential utility as an AChE inhibitor scaffold for Alzheimer's disease research applications. However, procurement for this specific application should be preceded by direct experimental validation of the compound's AChE inhibitory activity, as available data derives from class-level inference rather than direct measurement on this exact compound. The carboxylic acid moiety may facilitate CNS penetration relative to more polar derivatives, but this remains to be experimentally confirmed [1].

Application

Selection Property

Validation Focus

NMDA receptor glycine site antagonist studies

Stereochemical purity (trans/cis ratio)

Verify batch stereochemistry before glycine site binding assays

Kinase-targeted screening and lead generation

4-position substitution pattern

Confirm kinase selectivity over protease engagement

Medicinal chemistry scaffold diversification

Unsubstituted core and multiple functional handles

Assess synthetic tractability and analog library potential

AChE inhibition in Alzheimer's disease research models

Class-level AChE inhibitory activity

Directly measure IC50 on this compound; validate assay suitability

• [1] Carling RW, Leeson PD, Moseley AM, et al. 2-Carboxytetrahydroquinolines. Conformational and stereochemical requirements for antagonism of the glycine site on the NMDA receptor. J Med Chem. 1992;35(11):1942-1953. View Source
• [2] Di Fabio R, et al. Straightforward synthesis of new tetrahydroquinoline derivatives: Identification of novel glycine antagonists with neuroprotective potential after stroke. Can J Chem. 2000;78(6):809-815. View Source
• [3] ChemSpace. 2-(6,7-dimethoxy-2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic acid: Physicochemical Properties. View Source